Prostaglandin F2α 1,9-lactone
Prostaglandin F2α 1,9-lactone
PGF2α 1,9-lactone is a lipid-soluble internal ester of PGF2α. It is resistant to hydrolysis by human plasma esterases even after incubation for 20 hours under physiological conditions. PGF2α 1,9-lactone exhibits little antifertility and vasoactivity compared to PGF2α.
Brand Name:
Vulcanchem
CAS No.:
55314-48-2
VCID:
VC0160105
InChI:
InChI=1S/C20H32O4/c1-2-3-6-9-15(21)12-13-16-17-10-7-4-5-8-11-20(23)24-19(17)14-18(16)22/h4,7,12-13,15-19,21-22H,2-3,5-6,8-11,14H2,1H3/b7-4-,13-12+/t15-,16+,17+,18+,19-/m0/s1
SMILES:
CCCCCC(C=CC1C2CC=CCCCC(=O)OC2CC1O)O
Molecular Formula:
C20H32O4
Molecular Weight:
336.5
Prostaglandin F2α 1,9-lactone
CAS No.: 55314-48-2
Reference Standards
VCID: VC0160105
Molecular Formula: C20H32O4
Molecular Weight: 336.5
| CAS No. | 55314-48-2 |
|---|---|
| Product Name | Prostaglandin F2α 1,9-lactone |
| Molecular Formula | C20H32O4 |
| Molecular Weight | 336.5 |
| IUPAC Name | (6Z,8aR,9R,10R,11aS)-10-hydroxy-9-[(E,3S)-3-hydroxyoct-1-enyl]-4,5,8,8a,9,10,11,11a-octahydro-3H-cyclopenta[b]oxecin-2-one |
| Standard InChI | InChI=1S/C20H32O4/c1-2-3-6-9-15(21)12-13-16-17-10-7-4-5-8-11-20(23)24-19(17)14-18(16)22/h4,7,12-13,15-19,21-22H,2-3,5-6,8-11,14H2,1H3/b7-4-,13-12+/t15-,16+,17+,18+,19-/m0/s1 |
| Standard InChIKey | ZVWMOTMHZYWJPF-WTKFZEAQSA-N |
| SMILES | CCCCCC(C=CC1C2CC=CCCCC(=O)OC2CC1O)O |
| Description | PGF2α 1,9-lactone is a lipid-soluble internal ester of PGF2α. It is resistant to hydrolysis by human plasma esterases even after incubation for 20 hours under physiological conditions. PGF2α 1,9-lactone exhibits little antifertility and vasoactivity compared to PGF2α. |
| Synonyms | PGF2α 1,9-lactone |
| Reference | 1.Bundy, G.L.,Peterson, D.C.,Cornette, J.C., et al. Synthesis and biological activity of prostaglandin lactones. Journal of Medicinal Chemistry 26, 1089-1099 (1983). |
| PubChem Compound | 42607298 |
| Last Modified | Nov 11 2021 |
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